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Compound of Interest

Compound Name:
N-((4-

Fluorophenyl)methyl)ethanamide

CAS No.: 86010-68-6

Cat. No.: B1306881

Get Quote

Executive Summary
N-((4-Fluorophenyl)methyl)ethanamide (CAS: 86010-68-6), also known as N-(4-

fluorobenzyl)acetamide, represents a critical structural motif in medicinal chemistry. Unlike its

anilide counterpart (N-(4-fluorophenyl)acetamide), this molecule features a methylene spacer

that interrupts the conjugation between the nitrogen lone pair and the aromatic ring,

significantly altering its electronic properties and metabolic profile.

This technical guide provides a definitive reference for the synthesis, spectroscopic

identification, and structural logic of this compound. It addresses the specific needs of drug

development professionals using fluorine substitution to modulate lipophilicity and block

metabolic soft spots.

Part 1: Chemical Identity & Structural Logic
The introduction of a fluorine atom at the para-position of the benzyl ring serves two primary

functions in drug design:
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Metabolic Blocking: It prevents oxidative metabolism (hydroxylation) at the typically reactive

para-position.

Electronic Modulation: The high electronegativity of fluorine induces significant

shielding/deshielding effects observable in NMR spectroscopy, serving as a diagnostic

handle.

Property Data

IUPAC Name N-((4-Fluorophenyl)methyl)ethanamide

Common Name N-(4-Fluorobenzyl)acetamide

CAS Number 86010-68-6

Molecular Formula C₉H₁₀FNO

Molecular Weight 167.18 g/mol

Physical State White to Off-White Solid

Solubility
Soluble in DMSO, Methanol, Chloroform;

Sparingly soluble in water

Part 2: Synthetic Protocol
The synthesis of N-((4-Fluorophenyl)methyl)ethanamide is most efficiently achieved via the

acetylation of 4-fluorobenzylamine. This method is preferred over direct coupling reagents for

its atom economy and ease of purification.

Reagents & Stoichiometry
Substrate: 4-Fluorobenzylamine (1.0 equiv)

Acylating Agent: Acetic Anhydride (1.1 equiv) or Acetyl Chloride (1.1 equiv)

Base: Triethylamine (TEA) (1.2 equiv) – Required to scavenge HCl if using acetyl chloride.

Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF) (anhydrous).
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Step-by-Step Methodology
Preparation: Charge a flame-dried round-bottom flask with 4-fluorobenzylamine (10 mmol)

and dry DCM (30 mL). Cool the solution to 0°C under an inert atmosphere (N₂ or Ar).

Addition: Add Triethylamine (12 mmol) followed by the dropwise addition of Acetyl Chloride

(11 mmol). Note: The reaction is exothermic; maintain temperature < 5°C to prevent di-

acetylation.

Reaction: Allow the mixture to warm to room temperature and stir for 2–3 hours. Monitor

conversion via TLC (SiO₂, 50% EtOAc/Hexanes). The amine spot (polar) should disappear,

replaced by the less polar amide.

Workup: Quench with saturated NaHCO₃ solution (20 mL). Extract the aqueous layer with

DCM (2 x 20 mL).

Purification: Wash combined organics with 1M HCl (to remove unreacted amine/TEA) and

Brine. Dry over anhydrous MgSO₄ and concentrate in vacuo.

Crystallization: Recrystallize from EtOAc/Hexanes if necessary to yield the product as a

white solid.

Workflow Visualization
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Figure 1: Synthetic workflow for the acetylation of 4-fluorobenzylamine, highlighting critical

process controls.

Part 3: Spectroscopic Analysis
This section details the diagnostic signals required to validate the structure. The presence of

the Fluorine atom (
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F) creates distinct splitting patterns in both

H and

C NMR spectra due to spin-spin coupling (

-coupling).

Proton Nuclear Magnetic Resonance ( H NMR)
Solvent: CDCl₃, 400 MHz

The spectrum is characterized by the distinct benzylic doublet and the AA'BB' splitting pattern

of the aromatic ring.

Chemical Shift
(δ, ppm)

Multiplicity Integration

Coupling
Constant (

)

Assignment

1.98 Singlet (s) 3H - Acetyl CH₃

4.35 Doublet (d) 2H
Benzylic CH₂

(Coupled to NH)

5.90 - 6.10
Broad Singlet (br

s)
1H - Amide NH

6.98 - 7.04 Multiplet (m) 2H
Ar-H (meta to

CH₂)

7.20 - 7.26 Multiplet (m) 2H
Ar-H (ortho to

CH₂)

Technical Note: The aromatic protons appear as a pseudo-quartet or complex multiplet due to

the superposition of

and long-range

couplings.

Carbon-13 NMR ( C NMR)
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Solvent: CDCl₃, 100 MHz

The

C spectrum is definitive due to the large Carbon-Fluorine coupling constants.

Chemical Shift (δ,
ppm)

Multiplicity (Hz) Assignment

23.1 Singlet - Acetyl CH₃

42.8 Singlet - Benzylic CH₂

115.4 Doublet Ar-C (ortho to F)

129.3 Doublet Ar-C (meta to F)

134.1 Doublet Ar-C (ipso to CH₂)

162.2 Doublet Ar-C (ipso to F)

170.1 Singlet - Carbonyl C=O

Fluorine-19 NMR ( F NMR)
Solvent: CDCl₃

Shift:-115.0 to -116.5 ppm (Multiplet)

Interpretation: The signal typically appears as a triplet of triplets or a complex multiplet due to

coupling with the adjacent aromatic protons (

and

). This shift is characteristic of a fluoro-substituted benzene ring with an electron-donating
alkyl group at the para position.

Infrared Spectroscopy (FT-IR)
3280 cm⁻¹: N-H Stretch (Amide).

1645 cm⁻¹: C=O Stretch (Amide I band - strong).
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1550 cm⁻¹: N-H Bend (Amide II band).

1220 cm⁻¹: C-F Stretch (Ar-F).

Spectroscopic Logic Diagram
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C-Ortho (115 ppm)
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 2-Bond Coupling (Medium)

Aromatic Protons
(AA'BB' System)

 H-F Coupling

Click to download full resolution via product page

Figure 2: Connectivity and coupling logic. The Fluorine atom acts as the "spin anchor," splitting

adjacent carbon and proton signals.

Part 4: Quality Control & Impurity Profiling
When synthesizing or sourcing this material for pharmaceutical applications, three primary

impurities must be monitored:

4-Fluorobenzylamine (Starting Material): Detected via LC-MS or by the presence of a broad

NH₂ singlet at ~1.5 ppm in NMR.

Di-acetylated byproduct: Formation of N-acetyl-N-(4-fluorobenzyl)acetamide. This occurs if

the reaction temperature is too high or excess anhydride is used. It is characterized by a

downfield shift of the benzylic CH₂ and two methyl signals in NMR.

Triethylamine Hydrochloride: If the workup is insufficient, these salts appear as broad

multiplets at 1.3 ppm and 3.1 ppm.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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